Cas no 31508-00-6 (2,3',4,4',5-Pentachlorobiphenyl)

• Product Name: 2,3',4,4',5-Pentachlorobiphenyl
• CAS No: 31508-00-6
• MF: C₁₂H₅Cl₅
• MW: 326.433098554611
• MDL: MFCD00152725
• CID: 310379
• PubChem ID: 35823
• Update Time: 2025-05-27

2,3',4,4',5-Pentachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2,3',4,4',5-pentachloro-
• 2,3',4,4',5-Pentachlorobiphenyl Standard Solution
• 1,2,4-trichloro-5-(3,4-dichlorophenyl)benzene
• 2, 3', 4, 4', 5-PENTACHLOROBIPHENYL
• 2,3',4,4',5-Pentachlorobiphenyl Solution
• PCB No 118
• 1,1'-Biphenyl,2,3',4,4',5-pentachloro
• 3,4,2',4',5'-Pentachlorobiphenyl
• Biphenyl,2,3',4,4',5-pentachloro
• PCB 118
• UNII-2B2AQE8U50
• PCB118
• BRN 2379471
• AKOS028110633
• 2',4,4',5,5'-pentachlorobiphenyl
• CHEBI:81520
• PCB No. 118 100 microg/mL in Hexane
• DTXCID2012116
• 31508-00-6
• 2,3',4,4',5-PENTACHLOROBIPHENYL
• PENTACHLOROBIPHENYL, 2,3',4,4',5-
• BDBM50408366
• NS00001962
• DTXSID4032116
• NCGC00163737-01
• CDE-99;PCB No 118
• C18118
• PCB No. 118 10 microg/mL in Isooctane
• PCB-118
• 2,4,5,3',4'-Pentachlorobiphenyl
• 2B2AQE8U50
• Q27155440
• CHEMBL137264
• SCHEMBL2279480
• PCB No. 118 100 microg/mL in Isooctane
• J-018444
• 2,3',4,4',5-Pentachloro-1,1'-biphenyl
• 2,4,5,3',4'-Pentachloro-biphenyl
• 1,1'-Biphenyl, 2,3',4,4',5-pentachloro-
• PCB No. 118
• Biphenyl, 2,3',4,4',5-pentachloro-
• G89731
• CS-0066396
• HY-117532
• 2,3',4,4',5-Pentachlorobiphenyl

• MDL： MFCD00152725
• Inchi： 1S/C12H5Cl5/c13-8-2-1-6(3-10(8)15)7-4-11(16)12(17)5-9(7)14/h1-5H
• InChI Key： IUTPYMGCWINGEY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=CC(=C(C=1)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 323.88300
• Monoisotopic Mass: 323.883389
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.5220 (rough estimate)
• Melting Point: 107°C
• Boiling Point: 412.3°C (rough estimate)
• Flash Point: 190.6°C
• Refractive Index: 1.6200 (rough estimate)
• PSA: 0.00000
• LogP: 6.62060

2,3',4,4',5-Pentachlorobiphenyl Security Information

• Hazardous Material transportation number：UN 3432 9/PG 2
• Hazard Category Code： 33-50/53
• Safety Instruction： 35-60-61
• RTECS：TQ1350000
• Hazardous Material Identification：
• Risk Phrases：R33; R50/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls
• Other Chemical Reagents

Additional information on 2,3',4,4',5-Pentachlorobiphenyl

2,3',4,4',5-Pentachlorobiphenyl (CAS No. 31508-00-6): A Comprehensive Overview of Properties, Applications, and Environmental Impact

2,3',4,4',5-Pentachlorobiphenyl (CAS No. 31508-00-6) is a chlorinated biphenyl compound belonging to the broader class of polychlorinated biphenyls (PCBs). These compounds have garnered significant attention due to their persistence in the environment and potential ecological effects. This article delves into the chemical properties, historical applications, and contemporary research trends surrounding this specific PCB congener, while addressing common queries and concerns from researchers and environmentalists.

The molecular structure of 2,3',4,4',5-Pentachlorobiphenyl features five chlorine atoms attached to a biphenyl backbone, which contributes to its stability and low biodegradability. This characteristic has made it a subject of interest in studies focusing on environmental persistence and bioaccumulation. Researchers often investigate its behavior in soil, water, and air to understand its long-term ecological footprint.

Historically, PCBs like CAS 31508-00-6 were widely used in industrial applications, including electrical insulators and hydraulic fluids. However, due to growing environmental and health concerns, their production has been phased out in many countries. Today, the focus has shifted to PCB remediation techniques and analytical detection methods, which are hot topics in environmental science. Advanced technologies such as gas chromatography-mass spectrometry (GC-MS) are frequently employed to detect trace amounts of this compound in environmental samples.

One of the most searched questions regarding 2,3',4,4',5-Pentachlorobiphenyl is its potential impact on human health. While direct exposure is rare, indirect exposure through contaminated food chains remains a concern. Studies have explored its toxicological profile, including its effects on endocrine systems and potential carcinogenicity. These findings are critical for regulatory agencies when setting safety thresholds.

Another trending topic is the role of microbial degradation in breaking down PCBs like 31508-00-6. Scientists are actively researching bacteria and fungi capable of metabolizing these compounds, offering hope for bioremediation solutions. This aligns with the global push for sustainable environmental practices and circular economy principles.

From an analytical perspective, 2,3',4,4',5-Pentachlorobiphenyl is often studied alongside other PCB congeners to assess environmental contamination patterns. Its presence in sediment cores, for example, can provide insights into historical pollution levels and help track the effectiveness of regulatory measures over time.

In summary, 2,3',4,4',5-Pentachlorobiphenyl (CAS No. 31508-00-6) remains a compound of significant scientific and environmental interest. Its study bridges gaps between chemistry, ecology, and public health, addressing pressing questions about pollution control and sustainable development. As research continues, innovations in detection and remediation will likely shape future discussions around this persistent pollutant.